Cas no 957061-01-7 (3-(2-N,N-Diethylaminoethylaminocarbonyl)phenylboronic acid, hydrochloride)

• Product Name: 3-(2-N,N-Diethylaminoethylaminocarbonyl)phenylboronic acid, hydrochloride
• CAS No: 957061-01-7
• MF: C₁₃H₂₂BClN₂O₃
• MW: 300.589382648468
• MDL: MFCD09027256
• CID: 802729
• PubChem ID: 44119693
• Update Time: 2025-05-21

3-(2-N,N-Diethylaminoethylaminocarbonyl)phenylboronic acid, hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-((2-(Diethylamino)ethyl)carbamoyl)phenyl)boronic acid hydrochloride
• 3-[2-(Diethylamino)ethylcarbamoyl]benzeneboronic acid hydrochloride
• (3-((2-(Diethylamino)ethyl)carbamoyl)-phenyl)boronic acid hydrochloride
• [3-[2-(diethylamino)ethylcarbamoyl]phenyl]boronic acid,hydrochloride
• 3-(2-N,N-Diethylaminoethylaminocarbonyl)phenylboronic acid, HCl
• Boronic acid,B-[3-[[[2-(diethylamino)ethyl]amino]carbonyl]phenyl]-, hydrochloride (1:1)
• H11821
• MFCD09027256
• (3-((2-(Diethylamino)ethyl)carbamoyl)phenyl)boronicacidhydrochloride
• 957061-01-7
• BS-22400
• CS-0176018
• DTXSID40657375
• (3-{[2-(Diethylamino)ethyl]carbamoyl}phenyl)boronic acid--hydrogen chloride (1/1)
• (3-((2-(Diethylamino)ethyl)carbamoyl)phenyl)boronic acidhydrochloride
• (3-{[2-(diethylamino)ethyl]carbamoyl}phenyl)boronic acid hydrochloride
• [3-[2-(diethylamino)ethylcarbamoyl]phenyl]boronic acid;hydrochloride
• 3-(2-N,N-Diethylaminoethylaminocarbonyl)phenylboronic acid hydrochloride
• AKOS015893621
• 3-(2-N,N-Diethylaminoethylaminocarbonyl)phenylboronic acid,hydrochloride
• 3-{[2-(Diethylamino)ethyl]carbamoyl}benzeneboronic acid hydrochloride
• A853883
• 3-{[2-(diethylamino)ethyl]carbamoyl}phenylboronic acid hydrochloride
• 3-(2-N,N-Diethylaminoethylaminocarbonyl)phenylboronic acid HCl
• 3-(2-N,N-Diethylaminoethylaminocarbonyl)phenylboronic acid, hydrochloride

• MDL： MFCD09027256
• Inchi： 1S/C13H21BN2O3.ClH/c1-3-16(4-2)9-8-15-13(17)11-6-5-7-12(10-11)14(18)19;/h5-7,10,18-19H,3-4,8-9H2,1-2H3,(H,15,17);1H
• InChI Key： CXICYVWYLASJEJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=C(B(O)O)C=1)NCCN(CC)CC

Computed Properties

• Exact Mass: 300.14100
• Monoisotopic Mass: 300.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 273
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 72.8A^2

Experimental Properties

• PSA: 72.80000
• LogP: 0.63090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(2-N,N-Diethylaminoethylaminocarbonyl)phenylboronic acid, hydrochloride

3-(2-N,N-Diethylaminoethylaminocarbonyl)phenylboronic acid, hydrochloride (CAS No: 957061-01-7)

The compound 3-(2-N,N-Diethylaminoethylaminocarbonyl)phenylboronic acid, hydrochloride (CAS No: 957061-01-7) is a highly specialized chemical entity with significant applications in the fields of organic synthesis and materials science. This compound is particularly notable for its role in the construction of complex molecular architectures, leveraging its unique functional groups to facilitate a wide range of chemical transformations.

Recent advancements in the field of organic chemistry have highlighted the importance of phenylboronic acids as key intermediates in cross-coupling reactions, such as the Suzuki-Miyaura coupling. The presence of a boronic acid group in this compound makes it an ideal candidate for such reactions, enabling the formation of biaryl structures with high precision and efficiency. Moreover, the inclusion of an N,N-diethylaminoethylaminocarbonyl group introduces additional functionality, enhancing the compound's versatility in synthetic applications.

The structural complexity of this compound is further underscored by its ability to participate in multiple reaction pathways. For instance, the amino group can act as a nucleophile in various substitution reactions, while the boronic acid group serves as a reactive site for cross-coupling processes. This dual functionality has been extensively explored in recent studies, where researchers have demonstrated its utility in synthesizing bioactive molecules and advanced materials.

In terms of synthesis, the preparation of 3-(2-N,N-Diethylaminoethylaminocarbonyl)phenylboronic acid, hydrochloride involves a series of carefully optimized steps to ensure high yields and purity. The starting materials typically include aromatic precursors that are subjected to functionalization reactions to introduce the necessary groups. The hydrochloride form is particularly advantageous for handling and storage, as it enhances stability and solubility properties.

From a mechanistic perspective, the reactivity of this compound is heavily influenced by its electronic structure. The electron-donating nature of the N,N-diethylamino group facilitates nucleophilic attack on electrophilic centers, making it a valuable component in various substitution reactions. Additionally, the boronic acid group exhibits unique reactivity under palladium-catalyzed conditions, enabling selective coupling with aryl halides or other compatible partners.

Recent research has also focused on the application of this compound in drug discovery efforts. Its ability to form stable conjugates with biologically relevant molecules has made it a valuable tool in medicinal chemistry. For example, studies have shown that derivatives of this compound can modulate enzyme activity or target specific receptors, paving the way for potential therapeutic applications.

In conclusion, 3-(2-N,N-Diethylaminoethylaminocarbonyl)phenylboronic acid, hydrochloride (CAS No: 957061-01-7) stands as a testament to the ingenuity and precision achievable in modern organic synthesis. Its unique combination of functional groups and reactivity profiles positions it as an indispensable building block in contemporary chemical research and development.